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Compound of Interest

Compound Name:
Hexanoic acid, 6-

(phenylmethoxy)-

CAS No.: 130892-97-6

Cat. No.: B3046811

Get Quote

As a Senior Application Scientist, I recognize that laboratory safety extends far beyond basic

compliance—it requires a mechanistic understanding of the chemicals we handle. Hexanoic
acid, 6-(phenylmethoxy)- (CAS: 130892-97-6), also known as 6-(benzyloxy)hexanoic acid, is

a highly valuable chiral intermediate frequently utilized in the biocatalytic synthesis of active

pharmaceutical ingredients (APIs), including cholesterol-lowering statins like Atorvastatin[1][2].

However, its dual functional groups—a terminal carboxylic acid and a benzyloxy ether linkage

—necessitate strict, chemically logical disposal protocols. This guide provides a self-validating,

step-by-step operational plan to ensure environmental compliance and laboratory safety.

Physicochemical Hazard Profile
To safely dispose of any compound, we must first understand the causality behind its hazards.

The structural features of 6-(phenylmethoxy)hexanoic acid dictate our handling strategy:
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Chemical Property Value / Classification
Operational Disposal
Implication

CAS Number 130892-97-6

Required for accurate

EPA/RCRA waste

manifesting[1].

Molecular Formula C13H18O3

High carbon content;

necessitates thermal

incineration[3].

Functional Group 1 Carboxylic Acid

Mildly corrosive; reacts

exothermically with strong

bases. Must be segregated

from cyanides and sulfides to

prevent toxic gas evolution[4].

Functional Group 2 Benzyl Ether

While less prone to peroxide

formation than dialkyl ethers,

prolonged oxygen exposure

poses a theoretical risk. Waste

must not be stored

indefinitely[5].

Aqueous Solubility Low / Hydrophobic

High Chemical Oxygen

Demand (COD). Sewer

disposal is strictly forbidden as

it violates Clean Water Act

standards[6].

Step-by-Step Disposal Methodology
Do not treat this compound as generic waste. The hydrophobic benzyl group and aliphatic

hexyl chain prevent safe degradation in standard municipal wastewater treatment[6]. All

disposal must follow the Resource Conservation and Recovery Act (RCRA) guidelines for non-

halogenated organic waste[4].

Phase 1: Segregation & Quenching
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Isolate the Waste Stream: Designate a specific, chemically compatible high-density

polyethylene (HDPE) or glass container specifically for "Non-Halogenated Organic Acid

Waste."

Verify Compatibility: Ensure absolutely no strong oxidizers (e.g., nitric acid, peroxides) or

reactive bases are present in the collection vessel. Mixing organic acids with oxidizers can

lead to thermal runaway and container rupture[5].

Transfer: Operating strictly within a certified chemical fume hood, transfer the residual 6-

(phenylmethoxy)hexanoic acid (whether in solid form or dissolved in an organic solvent like

ethyl acetate) into the designated waste container.

Phase 2: Packaging & Containment
Cap and Seal: Securely cap the waste container immediately after transfer. This minimizes

vapor release and prevents oxygen ingress, which mitigates any long-term peroxide

formation at the ether linkage.

Secondary Containment: Place the primary waste container inside a secondary containment

tray. This captures potential leaks and adheres to standard OSHA and EPA laboratory safety

mandates[6].

Phase 3: Labeling & Manifesting
Apply Hazardous Waste Label: Clearly affix a label reading: "Hazardous Waste: Non-

Halogenated Organic Acid (6-(benzyloxy)hexanoic acid)."

Date the Container: Write the exact date the first drop of waste entered the container. This

ensures compliance with the standard 90-to-180-day RCRA accumulation time limits[4].

Coordinate Destruction: Transfer the manifested waste to your Environmental Health and

Safety (EHS) department. The only acceptable end-of-life treatment for this compound is

high-temperature thermal incineration at an EPA-approved facility[4].

Accidental Spill Response Protocol
In the event of an accidental release, immediate and chemically sound action is required.
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Evacuate & Ventilate: Ensure the fume hood is operating at maximum face velocity. If the

spill is outside the hood, clear the immediate area.

Absorb (Do NOT use sawdust): Apply an inert, non-combustible absorbent such as

vermiculite, sand, or a commercial spill pad. Causality note: Never use combustible materials

like sawdust on organic acids, as the heat of neutralization or oxidation can ignite the

material[6].

Collect: Sweep the absorbed mixture using non-sparking tools and place it into a solid

hazardous waste container.

Decontaminate: Wash the spill area with a mild alkaline detergent solution to neutralize any

residual acid, collecting the rinsate as hazardous aqueous waste[4].

Operational Workflow Visualization
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Fig 1: Operational workflow for the safe disposal of 6-(phenylmethoxy)hexanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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